NCT-506

• Molecular Formula: C25H23FN4O3S
• Molecular Weight: 478.5 g/mol
• InChI: InChI=1S/C25H23FN4O3S/c1-34(32,33)30-12-10-29(11-13-30)24(31)21-15-28-22-7-6-19(26)14-20(22)23(21)17-2-4-18(5-3-17)25(16-27)8-9-25/h2-7,14-15H,8-13H2,1H3
• InChIKey: WIXZFNIBMHEUJH-UHFFFAOYSA-N

NCT-506 ALDH1A1 Inhibitor Overview

NCT-506 is a quinoline-based small molecule inhibitor of human aldehyde dehydrogenase 1A1 (ALDH1A1), identified and characterized as part of a medicinal chemistry optimization campaign targeting cancer stem cell (CSC) biology [1]. It exhibits an in vitro enzymatic IC50 of 7 nM against hALDH1A1 and demonstrates oral bioavailability in preclinical models . The compound belongs to a class of highly potent ALDH1A1-selective inhibitors designed to overcome the limitations of earlier-generation ALDH inhibitors, which are either pan-ALDH inhibitors with broader, less specific activity or exhibit weak potency [2].

Pathway ALDH1A1 inhibition study fit

Engagement Cell-based target engagement assays

Selectivity Isozyme-selectivity profiling workflow

Bioavailability Oral bioavailability research context

• [1] Yang SM, Martinez NJ, Yasgar A, Danchik C, Johansson C, Wang Y, et al. Discovery of Orally Bioavailable, Quinoline-Based Aldehyde Dehydrogenase 1A1 (ALDH1A1) Inhibitors with Potent Cellular Activity. J Med Chem. 2018 Jun 14;61(11):4883-4903. View Source
• [2] Caminear MW, Harrington BS, Kamdar RD, Kruhlak MJ, Annunziata CM. Disulfiram Transcends ALDH Inhibitory Activity When Targeting Ovarian Cancer Tumor-Initiating Cells. Front Oncol. 2022 Mar 17;12:762820. View Source

Why NCT-506 Over Generic Inhibitors

Substituting NCT-506 with other ALDH inhibitors, even those within the same target class, introduces significant experimental variability and confounds mechanistic interpretation. This is due to substantial differences in potency (orders of magnitude) and, crucially, isozyme selectivity profiles [1]. Compounds like disulfiram act as pan-ALDH inhibitors with a complex, multi-target mechanism, whereas NCT-506 provides a defined, ALDH1A1-focused chemical probe [2]. Similarly, earlier-generation ALDH1A1 inhibitors like CM037 exhibit µM potency, which is inadequate for robust cellular target engagement studies where nM affinity is required . Therefore, using a less potent or less selective alternative will fundamentally alter the experimental outcome, precluding any valid head-to-head comparison of datasets and compromising the reproducibility of findings.

Pan‑ALDH inhibitors

NCT‑506: ALDH1A1‑selective tool

Disulfiram or DEAB may disrupt multiple ALDH isoforms, confounding target attribution and introducing off‑target cytotoxicity endpoints.

Structural analogs

NCT‑506: optimized selectivity profile

Closely related analogs (e.g., NCT‑505) can exhibit different ALDH1A3 selectivity context, which may shift isoform‑specific interpretation.

• [1] Yang SM, Martinez NJ, Yasgar A, Danchik C, Johansson C, Wang Y, et al. Discovery of Orally Bioavailable, Quinoline-Based Aldehyde Dehydrogenase 1A1 (ALDH1A1) Inhibitors with Potent Cellular Activity. J Med Chem. 2018 Jun 14;61(11):4883-4903. View Source
• [2] Caminear MW, Harrington BS, Kamdar RD, Kruhlak MJ, Annunziata CM. Disulfiram Transcends ALDH Inhibitory Activity When Targeting Ovarian Cancer Tumor-Initiating Cells. Front Oncol. 2022 Mar 17;12:762820. View Source

NCT-506 Comparative Evidence

Selectivity Against ALDH1A3 vs. NCT-505

NCT-506 inhibits human ALDH1A1 with an IC50 of 7 nM, representing a >650-fold increase in potency compared to the reference ALDH1A1 inhibitor CM037, which has an IC50 of 4.6 µM [1] . This low nanomolar potency is critical for achieving complete target engagement at low compound concentrations in cellular assays.

ALDH1A3 selectivity vs. NCT‑505

Head‑to‑head

NCT‑506 IC50: 16.4 µM
NCT‑505 IC50: 22.8 µM
~6.4‑fold selectivity improvement

Supports ALDH1A1 isoform‑selectivity interpretation

Recombinant hALDH1A3 enzyme assay

Evidence Dimension	In vitro enzymatic inhibition of hALDH1A1 (IC50)
Target Compound Data	7 nM (0.007 µM)
Comparator Or Baseline	CM037: 4.6 µM (4600 nM)
Quantified Difference	NCT-506 is >657-fold more potent than CM037
Conditions	Enzymatic assay using recombinant human ALDH1A1

Why This Matters

This >650-fold improvement in potency is a primary differentiator for procurement, as it enables experiments requiring complete target engagement at lower, more physiologically relevant concentrations, reducing the risk of off-target effects associated with higher compound concentrations.

• [1] Yang SM, Martinez NJ, Yasgar A, Danchik C, Johansson C, Wang Y, et al. Discovery of Orally Bioavailable, Quinoline-Based Aldehyde Dehydrogenase 1A1 (ALDH1A1) Inhibitors with Potent Cellular Activity. J Med Chem. 2018 Jun 14;61(11):4883-4903. View Source

Cellular Potency vs. DEAB in MIA PaCa-2 Cells

NCT-506 exhibits high selectivity for ALDH1A1 over related isozymes, with IC50 values of 16.4 µM for hALDH1A3 and 21.5 µM for hALDH2 . This selectivity profile (selectivity index >2300 for ALDH1A3 and >3000 for ALDH2) is a stark contrast to pan-ALDH inhibitors like 673A, which inhibits ALDH1A1 (IC50 246 nM), ALDH1A2 (IC50 230 nM), and ALDH1A3 (IC50 348 nM) with similar potency .

Cellular potency vs. DEAB

Cross‑study comparable

NCT‑506 IC50: 77 nM
DEAB IC50: ~57 µM
~740‑fold greater potency

Supports cell‑based ALDH1A1 engagement with lower working concentration

MIA PaCa‑2 Aldefluor assay; reduces off‑target risk vs. high‑dose DEAB

Evidence Dimension	In vitro enzymatic inhibition of ALDH isozymes (IC50)
Target Compound Data	hALDH1A1: 7 nM; hALDH1A3: 16.4 µM; hALDH2: 21.5 µM
Comparator Or Baseline	673A: hALDH1A1: 246 nM; hALDH1A2: 230 nM; hALDH1A3: 348 nM
Quantified Difference	NCT-506's selectivity index (IC50(hALDH1A3)/IC50(hALDH1A1)) is >2300, while 673A's is approximately 1.4.
Conditions	Enzymatic assays using recombinant human ALDH isozymes

Why This Matters

High isozyme selectivity is essential for dissecting the specific role of ALDH1A1 in biological processes, as opposed to confounding the phenotype with broad ALDH family inhibition. This makes NCT-506 a superior chemical probe for mechanistic studies.

Ovarian Cancer Spheroid Assay vs. Disulfiram

NCT-506 was explicitly shown to engage its target in a cellular context using a Cellular Thermal Shift Assay (CETSA), confirming that its high in vitro potency translates to intracellular binding [1]. This is a critical validation step that distinguishes well-characterized chemical probes from earlier compounds, such as CM037, for which direct cellular target engagement data is not established.

Spheroid model vs. disulfiram

Head‑to‑head

NCT‑506: No significant TIC viability decrease
Disulfiram: Significant TIC suppression

ALDH1A1‑specific inhibition differs from pan‑ALDH response

3D EOC spheroid relapse model; context‑dependent interpretation

Evidence Dimension	Demonstration of target engagement in a cellular context
Target Compound Data	Confirmed target engagement in OV-90 cells via CETSA
Comparator Or Baseline	CM037: No reported CETSA data for ALDH1A1 engagement
Quantified Difference	Qualitative confirmation of intracellular binding for NCT-506 vs. no evidence for CM037
Conditions	CETSA performed on OV-90 ovarian cancer cells

Why This Matters

Evidence of cellular target engagement provides researchers with confidence that the compound will produce the expected biochemical effect in more complex cellular models, justifying its selection over alternatives with unknown intracellular activity.

• [1] Yang SM, Martinez NJ, Yasgar A, Danchik C, Johansson C, Wang Y, et al. Discovery of Orally Bioavailable, Quinoline-Based Aldehyde Dehydrogenase 1A1 (ALDH1A1) Inhibitors with Potent Cellular Activity. J Med Chem. 2018 Jun 14;61(11):4883-4903. View Source

CETSA Target Engagement in Live Cells

NCT-506 effectively inhibits the formation of 3D spheroid cultures of OV-90 ovarian cancer cells, a model enriched for cancer stem cells (CSCs), with an EC50 of 45.6 µM [1]. This functional cellular assay demonstrates that the compound's enzymatic inhibition translates into a relevant anti-cancer phenotype. In contrast, the pan-ALDH inhibitor disulfiram, while effective in some contexts, did not demonstrate the same level of consistent, isozyme-specific activity in this model [2].

CETSA target engagement

Supporting evidence

ΔTm +3–4 °C
EC50 5.59 µM

Confirms target binding in living cancer cells

OV‑90 cells; thermal shift assay; research‑grade evidence

Evidence Dimension	Inhibition of 3D tumor spheroid formation (EC50)
Target Compound Data	45.6 µM in OV-90 cells after 6 days
Comparator Or Baseline	Disulfiram: Demonstrated broader activity but not a directly comparable, specific ALDH1A1-mediated EC50 in the same assay.
Quantified Difference	NCT-506 provides a quantifiable, ALDH1A1-specific EC50 for spheroid inhibition.
Conditions	OV-90 human ovarian cancer cells cultured in 3D spheroid-promoting conditions for 6 days, assessed by CellTiter-Glo

Why This Matters

This data provides direct evidence of functional activity in a disease-relevant model, making NCT-506 the appropriate choice for studies investigating ALDH1A1's role in cancer stem cell biology and drug resistance.

• [1] Yang SM, Martinez NJ, Yasgar A, Danchik C, Johansson C, Wang Y, et al. Discovery of Orally Bioavailable, Quinoline-Based Aldehyde Dehydrogenase 1A1 (ALDH1A1) Inhibitors with Potent Cellular Activity. J Med Chem. 2018 Jun 14;61(11):4883-4903. View Source
• [2] Caminear MW, Harrington BS, Kamdar RD, Kruhlak MJ, Annunziata CM. Disulfiram Transcends ALDH Inhibitory Activity When Targeting Ovarian Cancer Tumor-Initiating Cells. Front Oncol. 2022 Mar 17;12:762820. View Source

NCT-506 Synergizes with Paclitaxel to Overcome Chemoresistance

NCT-506 potentiates the cytotoxicity of paclitaxel in SKOV-3-TR cells, a paclitaxel-resistant ovarian cancer cell line [1]. This demonstrates its utility in overcoming chemoresistance, a key clinical challenge. This specific combination effect is a defined characteristic of NCT-506 and its close analog NCT-505, and cannot be assumed for other, less characterized ALDH inhibitors.

Evidence Dimension	Potentiation of paclitaxel cytotoxicity in a resistant cell line
Target Compound Data	Significant enhancement of paclitaxel effect in SKOV-3-TR cells
Comparator Or Baseline	Paclitaxel alone in SKOV-3-TR cells (resistant phenotype)
Quantified Difference	Qualitative demonstration of re-sensitization to paclitaxel
Conditions	SKOV-3-TR (paclitaxel-resistant) ovarian cancer cell line

Why This Matters

This evidence positions NCT-506 as a critical tool for research into overcoming drug resistance, a key application for which non-specific or weaker ALDH inhibitors would be unsuitable.

• [1] Yang SM, Martinez NJ, Yasgar A, Danchik C, Johansson C, Wang Y, et al. Discovery of Orally Bioavailable, Quinoline-Based Aldehyde Dehydrogenase 1A1 (ALDH1A1) Inhibitors with Potent Cellular Activity. J Med Chem. 2018 Jun 14;61(11):4883-4903. View Source

NCT-506 is Distinguished by Its Oral Bioavailability Among Potent ALDH1A1 Inhibitors

NCT-506 is explicitly characterized as an orally bioavailable inhibitor, a feature that is not universal among high-potency ALDH1A1 inhibitors [1]. For instance, NCT-501, another potent inhibitor (IC50 40 nM), lacks a similar emphasis on oral bioavailability in its primary characterization . This property is essential for enabling convenient and translationally relevant in vivo studies.

Evidence Dimension	Preclinical pharmacokinetic property (oral bioavailability)
Target Compound Data	Orally bioavailable
Comparator Or Baseline	NCT-501: No explicit claim of oral bioavailability in primary description
Quantified Difference	NCT-506 is specifically developed and reported as an orally available compound.
Conditions	Preclinical ADME/PK studies

Why This Matters

Oral bioavailability is a key differentiator for in vivo experimental design, allowing for more facile dosing regimens in animal models and representing a significant advantage for translational research studies.

• [1] Yang SM, Martinez NJ, Yasgar A, Danchik C, Johansson C, Wang Y, et al. Discovery of Orally Bioavailable, Quinoline-Based Aldehyde Dehydrogenase 1A1 (ALDH1A1) Inhibitors with Potent Cellular Activity. J Med Chem. 2018 Jun 14;61(11):4883-4903. View Source

NCT-506 Research Applications

ALDH1A1 vs. ALDH1A3 Selectivity

Researchers investigating the role of ALDH1A1 in cancer stem cell (CSC) maintenance, self-renewal, and tumor initiation should select NCT-506. Its high selectivity profile (>2300-fold over ALDH1A3) ensures that observed phenotypes are attributable to ALDH1A1 inhibition, not confounding off-target effects on related isozymes [1]. The demonstrated inhibition of 3D spheroid formation in OV-90 cells (EC50 45.6 µM) provides a validated functional assay for studying CSC biology .

High-Specificity Cell-Based Assays

For studies focused on overcoming chemoresistance in ovarian cancer, NCT-506 is the preferred tool compound. It has been specifically shown to potentiate the cytotoxic effect of paclitaxel in a paclitaxel-resistant ovarian cancer cell line (SKOV-3-TR) [1]. This established synergy makes NCT-506 ideal for combination studies aimed at re-sensitizing resistant tumors to standard-of-care chemotherapies.

Target Engagement in Ovarian Cancer Models

When designing in vivo pharmacology experiments that necessitate convenient and translationally relevant oral dosing, NCT-506 is the appropriate choice. Its explicit characterization as an orally bioavailable compound distinguishes it from other potent ALDH1A1 inhibitors and facilitates long-term dosing studies in animal models of cancer and other diseases where ALDH1A1 is implicated [1].

Application

Selection Property

Validation Focus

ALDH1A1 isoform‑selective pathway studies

Isoform‑selectivity context

ALDH1A3 cross‑reactivity endpoints

Cell‑based target engagement assays

Cellular potency context

Off‑target cytotoxicity endpoints

Ovarian cancer ALDH1A1 mechanistic studies

Target engagement confirmation

Thermal stabilization & binding endpoints

ALDH1A1‑specific vs. pan‑ALDH pathway differentiation

ALDH1A1‑specific mechanism context

Pan‑ALDH comparator endpoints

• [1] Yang SM, Martinez NJ, Yasgar A, Danchik C, Johansson C, Wang Y, et al. Discovery of Orally Bioavailable, Quinoline-Based Aldehyde Dehydrogenase 1A1 (ALDH1A1) Inhibitors with Potent Cellular Activity. J Med Chem. 2018 Jun 14;61(11):4883-4903. View Source